AbstractThe impinging jet ventilation (IJV) system has been proposed as a new air distribution strategy and is expected to overcome the disadvantages of mixing ventilation (MV) system, which is the most widely used system, and displacement ventilation (DV), which provides better air quality than MV. The aim of this study is to accumulate the fundamental feature of IJV and to propose a simple method to predict the indoor environment with IJV. Full-scale experiments were conducted in a climate chamber, in order to investigate the features of IJV. Different ventilation systems and supply air conditions were investigated along with indoor thermal environments, and ventilation effectiveness. For IJV, the indoor environment was similar to that of DV with small supply momentum, and was similar to that of MV with large supply momentum. The specific Archimedes number, which can be calculated by design conditions, was defined to express the balance between the supply momentum and buoyancy force. The correlation between the Archimedes number and indices for thermal environment and ventilation effectiveness are finally shown as prediction method.

AbstractIn Austria the lack of guidelines or standards has caused many discussions and disputes on the question if “sufficient ventilation” can be ensured with window airing only, in particular in newly constructed, airtight residential buildings. This work presents the development of a calculation method aiming to provide a simple-to-use tool to estimate the risk of mould growth and the window airing interval required to ensure good indoor air quality assuming a range of different boundary conditions and occupant behaviours. The method implements a Monte Carlo approach calculating 1000 single zone mass balances for carbon dioxide (on a room level) and water vapor (on a housing level). Air infiltration through the building envelope is accounted using the so-called LBL-model. The time interval between window airing required to comply with CO2 limit value is estimated by calculating the time evolution of the CO2 concentration for 1000 different parameter combinations. The mould risk is estimated by a 1000-fold calculation of the daily averaged indoor air humidity and the resulting water activity on critical wall surfaces. The results are displayed as probability distributions providing information on the risk that the queried situation can or cannot ensure “sufficient ventilation”. Exemplary calculations for bedrooms of new multifamily buildings estimate that intervals between window airing events (to keep time-averaged CO2-concentration below 1000 ppm), will vary between 23 and 190 minutes (representing the 5th and the 95th percentile). This is clearly below an acceptable intervention interval for bedrooms. For living rooms, the assessment shows a strong sensitivity on the “accessible” air volume. The humidity assessment for this type of housing suggests that mould growth could occur in about 17% of the cases even though air exchange corresponding to two airing events per day were assumed. An additional outdoor air exchange of up to 40 m³/h would be required to reduce the mould risk fraction to <1%, suggesting the need for mechanical ventilation concepts in residential housing to enable healthy indoor environment independently of occupant behaviour.

Published in International Journal of Ventilation (Vol. 22, No. 1, 2023)

AbstractA demonstration house was previously built and commissioned in Iqaluit, Nunavut, Canada. The purpose of the overall effort is to develop and integrate technologies and evaluate the performance of a high-performance building located in the Canadian Arctic, while considering the unique social, economic, and logistical challenges associated with its remote location. Previous work consisted of monitoring and reporting on the energy use from heating between April 2016 and April 2017. The purpose of this next stage of research is to contribute experimental data of the prototype demand-controlled residential ventilation system in the extremely cold climate of Iqaluit, where the average annual outdoor temperature is approximately −9 °C. This paper outlines the development, implementation and monitoring of the carbon dioxide-based demand-controlled heat recovery ventilation system that took place between April 2017 and April 2019. The system was equipped with two electric preheaters to ensure that frost build-up did not occur in the heat recovery ventilator (HRV) and adequate ventilation could be maintained according to the demand. An electric heater was included after the HRV to control the supply air temperature. Between December 2018 and February 2019 the electricity consumption of the HRV, preheaters, and supply air heater were measured for the lowest ventilation rate of the system, 15.5 L/s. Pertinent temperatures in the ventilation system were also monitored to enable assessment of the system’s performance. A comparison of the sensible recovery efficiency (SRE) of the HRV and overall system is presented. Experiments displayed that, on average, the SRE of the HRV and system were 72% and 35%, respectively. The total energy use of the ventilation system was 390 kWh over the two months, which translates to 6.30 kWh/day, an energy use intensity of 0.27 kWh/m2/day, or 12.25 Wh/m3 of outdoor air supplied.

AbstractThe airflow and micro-particle dispersion in a 3-D ventilated scaled room has been simulated numerically. The flow field was studied by the Eulerian method using a Reynolds Averaged Navier-Stokes model, and we used the Lagrangian approach to solve the equations of particle motion. The purpose is to evaluate and compare various discrete random walk methods (DRW) and continuous random walk methods (CRW) to evaluate particle concentration distribution in indoor environments. The isotropic DRW method’s performance has been compared with models in which anisotropy of turbulence is applied, including CRW and modified DRW models based on near-wall direct numerical simulation results, near-wall kinetic energy, and the helicity of the flow. The results reveal that the isotropic DRW method can predict particle concentration in the indoor environment, and using a modified DRW model is not necessary.

AbstractA new skin of perforated sheets in the cavity of double skin facades (DSF) system is introduced for efficient heat removal from the cavity in hot summer conditions. In this paper, the analytical solution is developed to estimate the thermal performance of the double-skin façade system with and without perforated sheet operating under natural ventilation mode. This analytical model is designed to predict the solar heat gain coefficient (SHGC) for hot summer conditions. An experimental investigation has also been conducted to validate the proposed analytical model. Results showed good agreement between the measured and calculated value of SHGC for DSF system with and without perforated sheet. It is observed that the addition of a perforated sheet reduces the SHGC by nearly 51.5% as compared to DSF system. Perforated sheets enable a better stack effect within the air cavity zone and thereby improve heat transfer characteristics. Therefore, the benefit of the perforated sheet within the air cavity of DSF system is profound over conventional DSF system.

AbstractThe indoor air quality is important for the well-being of humans, especially in the case of young babies. This research focuses on the air qualityinside a crib with sleeping infants. The effects of different sleeping positions of the baby on the air quality within the crib were studied by measurements on modelled setup. The breathing of an infant was simulated by means of a baby doll which had a breathing device: a intermitted supply of air mixed with CO2 through a tube in the lips of the baby doll. For different sleeping positions, the effects on the CO2 concentration inside the baby bed were measured and compared with the background CO2-level in the sleeping quarter. The results showed an increased CO2 concentration (up to 4 times) depending on the sleeping position of the infant.

AbstractAn analytical model has been developed for simulating the semi-transparent photovoltaic double-skin façade (STPV-DSF) system to assess its overall performance. The STPV-DSF integrated building can generate electricity, provide daylight illuminance in its indoor area and lowers the energy demand of a building. During the building design phase, complex simulations are required to estimate the overall performance of the STPV-DSF system. The present study's objective is to provide a reliable and straightforward calculation method for estimating the overall performance of the STPV-DSF system. This paper evaluates the overall performance of STPV-DSF system operating under natural ventilation and forced ventilation for summer and winter seasons of Indian’s composite climate. An experimental investigation has also been carried out on STPV-DSF system to validate the model. A good agreement was observed between measured and calculated temperatures of the STPV-DSF system and solar heat gain to indoor area. For given weather conditions, CO2 emissions and environmental cost (carbon price and emitted carbon quantity) have also been calculated for STPV-DSF systems by solving energy formulations. The results depicted that STPV-DSF system under forced ventilation exhibited 4.08%, 9.86% and 14.05% higher energy performance than natural ventilation in summer and winter with less CO2 emissions.

AbstractGreen buildings and sustainable designs require architectural designers to go beyond the basic building codes to improve overall building energy performance, optimize building ventilation, minimize life-cycle environmental impacts and make comfortable inside living environments. This paper briefly introduces the green design of the Lituo farmers market. Improving air quality inside of the built environment is the key for farmers market ventilation design as part of the green designs. The empirical method is used to design the height of the atrium of the farmers market to meet the ventilation requirements. A pressure loss model for outlet wire mesh screens was used for both empirical calculations and CFD. A simplified thermal boundary conditions for modeling human thermal effects were used to analyze the heat exchanges between the human body and the environment. The solar effects were only considered on the roof of the building. The outlet average exhaust gas speeds were measured and compared with CFD results. The results showed that the current method can help ventilation design and predicate the ventilation flow reasonably. The method developed in this study can be extended for other types of the building natural ventilation design and analysis.

AbstractThis article presents the study of a ventilation solution using cross-flow fans for the crew quarters (CQ) aboard the International Space Station. Currently the CQ uses two axial fans for ventilation, which occasionally generate insufficient flow rate or acoustic issues. A ventilation circuit using two cross-flow fans was designed, its acoustic performance was measured and the flow was investigated via CFD by using the measured cross-flow fan operating curves as boundary conditions. The acoustic performance of the fans was evaluated in isothermal conditions, under the assumption that the heat generated by the occupants and equipment would produce negligible thermal buoyancy effects in microgravity on the station. Future studies will investigate how the internal heat generated in the enclosure affects the thermal comfort conditions of the occupants. After a comparison between the axial and cross-flow fan systems, results indicate that the latter provides better acoustic parameters for the same flow rate with less energy consumption.